Cas no 919087-92-6 (Benzoic acid, 2-nitro-3-(3-thienyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-nitro-3-(3-thienyl)-, ethyl ester
• CAS No: 919087-92-6
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 766815
• PubChem ID: 71425738
• Update Time: 2025-04-19

Benzoic acid, 2-nitro-3-(3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-nitro-3-(3-thienyl)-, ethyl ester
• ethyl 2-nitro-3-thiophen-3-ylbenzoate
• DTXSID80844520
• 919087-92-6
• Ethyl 2-nitro-3-(thiophen-3-yl)benzoate

• Inchi： 1S/C13H11NO4S/c1-2-18-13(15)11-5-3-4-10(12(11)14(16)17)9-6-7-19-8-9/h3-8H,2H2,1H3
• InChI Key： ZZIQTXUOUSJSAF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=C(C(=O)OCC)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.04087901g/mol
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų